Cas no 20557-73-7 (Benzenamine,N,N,2,6-tetramethyl-4-(2-phenyldiazenyl)-)

• Product Name: Benzenamine,N,N,2,6-tetramethyl-4-(2-phenyldiazenyl)-
• CAS No: 20557-73-7
• MF: C₁₆H₁₉N₃
• MW: 253.342163324356
• CID: 254692
• PubChem ID: 209833
• Update Time: 2025-04-19

Benzenamine,N,N,2,6-tetramethyl-4-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N,2,6-tetramethyl-4-(2-phenyldiazenyl)-
• N,N,2,6-tetramethyl-4-phenyldiazenylaniline
• 2,6,N,N-tetramethyl-4-phenylazo-aniline
• 3,5-Dimethyl-4-dimethylaminoazobenzene
• 3,5-Dimethyl-4-(dimethylamino)azobenzene
• BRN 1821013
• Benzenamine, N,N,2,6-tetramethyl-4-(2-phenyldiazenyl)-
• 20557-73-7
• 35DIMETHYL4DIMETHYLAMINOAZOBENZENE
• 1C69G3FF7C
• Q27252220
• DTXSID301038253
• N,N-Dimethyl-4-(phenylazo)-2,6-xylidine
• 4-16-00-00543 (Beilstein Handbook Reference)
• Benzenamine, N,N,2,6-tetramethyl-4-(phenylazo)-
• UNII-1C69G3FF7C
• 2,6-Xylidine, N,N-dimethyl-4-(phenylazo)-

• Inchi： 1S/C16H19N3/c1-12-10-15(11-13(2)16(12)19(3)4)18-17-14-8-6-5-7-9-14/h5-11H,1-4H3/b18-17+
• InChI Key： FKXMWTSMGOCHQB-ISLYRVAYSA-N
• SMILES： N(C)(C)C1C(C)=CC(=CC=1C)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 253.15800
• Monoisotopic Mass: 253.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 28Ų

Experimental Properties

• PSA: 27.96000
• LogP: 4.78480